Cas no 2228812-84-6 (4-1-(aminooxy)ethylbenzene-1,2,3-triol)

• Product Name: 4-1-(aminooxy)ethylbenzene-1,2,3-triol
• CAS No: 2228812-84-6
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5778795
• PubChem ID: 165857080
• Update Time: 2025-06-07

4-1-(aminooxy)ethylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• EN300-1807764
• 2228812-84-6
• 4-[1-(aminooxy)ethyl]benzene-1,2,3-triol
• 4-1-(aminooxy)ethylbenzene-1,2,3-triol

• Inchi： 1S/C8H11NO4/c1-4(13-9)5-2-3-6(10)8(12)7(5)11/h2-4,10-12H,9H2,1H3
• InChI Key： FLHPPMCEFMJTIE-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(=C(C=1O)O)O)N

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-1-(aminooxy)ethylbenzene-1,2,3-triol

Comprehensive Overview of 4-1-(aminooxy)ethylbenzene-1,2,3-triol (CAS No. 2228812-84-6)

4-1-(aminooxy)ethylbenzene-1,2,3-triol (CAS No. 2228812-84-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound, often referred to by its CAS number 2228812-84-6, features a benzene ring substituted with three hydroxyl groups and an aminooxyethyl moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and potential uses, aligning with the growing demand for innovative chemical solutions.

The chemical name 4-1-(aminooxy)ethylbenzene-1,2,3-triol may seem complex, but its structure offers intriguing possibilities. The presence of multiple hydroxyl groups (1,2,3-triol) suggests high reactivity, particularly in condensation reactions or as a building block for more complex molecules. Meanwhile, the aminooxyethyl group introduces nucleophilic characteristics, enabling the compound to participate in oxime formation or other functional group transformations. Such features make it a valuable candidate for drug discovery, where CAS 2228812-84-6 could serve as a precursor for bioactive molecules targeting oxidative stress-related conditions—a hot topic in modern medicinal chemistry.

In the context of sustainability and green chemistry, 4-1-(aminooxy)ethylbenzene-1,2,3-triol has also sparked interest. With the global push toward environmentally friendly synthesis routes, researchers are exploring catalytic methods to produce this compound efficiently. Questions like "How to synthesize CAS 2228812-84-6 with minimal waste?" or "What are the industrial applications of aminooxyethyl-substituted benzene derivatives?" frequently appear in scientific forums and search engines, reflecting its relevance. Additionally, its potential role in polymer science—such as creating cross-linked hydrogels for biomedical uses—further elevates its profile.

From an analytical perspective, characterizing 4-1-(aminooxy)ethylbenzene-1,2,3-triol requires advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods help confirm its purity and stability, critical for applications in sensitive industries. The compound’s CAS registry number 2228812-84-6 ensures precise identification in chemical databases, aiding regulatory compliance and safety assessments. As interest grows, so does the need for reliable suppliers and detailed technical data sheets, addressing common queries such as "Where to buy 2228812-84-6?" or "What are the storage conditions for 1,2,3-triol derivatives?"

Looking ahead, the versatility of 4-1-(aminooxy)ethylbenzene-1,2,3-triol positions it as a compound of enduring significance. Whether in developing novel antioxidants, designing smart materials, or optimizing synthetic pathways, its multifaceted nature aligns with contemporary scientific trends. For researchers and manufacturers alike, understanding its properties and potential is key to unlocking innovative solutions in a competitive landscape.